5-(2-cyclopentylethyl)-1,2-oxazol-3-amine
Overview
Description
5-(2-Cyclopentylethyl)-1,2-oxazol-3-amine, also known as 5-CEXO, is an organic compound containing an oxazole ring structure. It is a versatile reagent used in a variety of synthetic organic chemistry applications, and is also an important intermediate in the production of a number of pharmaceuticals and other compounds. In addition to its use in organic synthesis, 5-CEXO has been studied for its potential applications in scientific research, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.
Scientific Research Applications
5-(2-cyclopentylethyl)-1,2-oxazol-3-amine has been studied for its potential applications in scientific research, including its use as a ligand in coordination chemistry, as an inhibitor of enzymes, and as a protein-protein interaction inhibitor. It has also been investigated as a potential drug candidate, with studies indicating that it has anti-inflammatory and anti-cancer properties.
Mechanism of Action
The mechanism of action of 5-(2-cyclopentylethyl)-1,2-oxazol-3-amine has not been fully elucidated, but it is believed to involve the inhibition of enzymes and protein-protein interactions. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been shown to inhibit the activity of the enzyme phospholipase A2 (PLA2), which is involved in the production of inflammatory mediators such as arachidonic acid. In addition, 5-(2-cyclopentylethyl)-1,2-oxazol-3-amine has been shown to inhibit the interaction between the proteins p53 and MDM2, which is involved in the regulation of the cell cycle.
Biochemical and Physiological Effects
5-(2-cyclopentylethyl)-1,2-oxazol-3-amine has been studied for its biochemical and physiological effects, with studies indicating that it has anti-inflammatory and anti-cancer properties. It has been shown to reduce inflammation by inhibiting the activity of the enzymes cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2). In addition, it has been shown to inhibit the interaction between the proteins p53 and MDM2, which is involved in the regulation of the cell cycle and can lead to the development of cancer.
Advantages and Limitations for Lab Experiments
5-(2-cyclopentylethyl)-1,2-oxazol-3-amine is a versatile reagent that is widely used in organic synthesis and scientific research. It is relatively easy to synthesize, and yields high purity products. In addition, it has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for further study. However, 5-(2-cyclopentylethyl)-1,2-oxazol-3-amine is not without its limitations. It has been shown to be toxic in high concentrations, and its mechanism of action is not fully understood.
Future Directions
The potential applications of 5-(2-cyclopentylethyl)-1,2-oxazol-3-amine are vast, and there are many potential future directions for its use in scientific research. These include further studies into its mechanism of action, its potential use as a drug candidate, and its potential use in the development of new compounds with anti-inflammatory and anti-cancer properties. In addition, further studies into its toxicity and safety profile are needed to ensure its safe use in laboratory experiments.
Synthesis Methods
5-(2-cyclopentylethyl)-1,2-oxazol-3-amine is typically synthesized via a three-step process, beginning with the reaction of 2-cyclopentylacetic acid with 1,3-dibromopropane to form 2-cyclopentylethyl bromide. This intermediate is then reacted with 1,2-diaminopropane to form 5-cyclopentylethyl-1,2-oxazol-3-amine, which is then recrystallized. This method is relatively simple and efficient, and yields high purity products.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-(2-cyclopentylethyl)-1,2-oxazol-3-amine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-cyclopentylethanol", "2-bromoacetic acid", "sodium hydroxide", "thionyl chloride", "ammonia", "ethyl acetate", "sodium bicarbonate", "hydrochloric acid", "sodium nitrite", "copper sulfate", "sodium sulfite", "sodium hydroxide", "3-aminopropanol" ], "Reaction": [ "Step 1: Conversion of 2-cyclopentylethanol to 2-bromoacetic acid by reaction with thionyl chloride and then with sodium hydroxide.", "Step 2: Conversion of 2-bromoacetic acid to the corresponding ester by reaction with ethanol and sulfuric acid.", "Step 3: Conversion of the ester to the acid by hydrolysis with sodium hydroxide.", "Step 4: Conversion of the acid to the acid chloride by reaction with thionyl chloride.", "Step 5: Conversion of the acid chloride to the corresponding amide by reaction with ammonia.", "Step 6: Conversion of the amide to the corresponding nitroso compound by reaction with sodium nitrite and hydrochloric acid.", "Step 7: Conversion of the nitroso compound to the corresponding oxime by reaction with sodium sulfite.", "Step 8: Conversion of the oxime to the corresponding amine by reaction with sodium hydroxide and 3-aminopropanol.", "Step 9: Conversion of the amine to the final product, 5-(2-cyclopentylethyl)-1,2-oxazol-3-amine, by reaction with ethyl acetate and sodium bicarbonate." ] } | |
CAS RN |
1493836-08-0 |
Product Name |
5-(2-cyclopentylethyl)-1,2-oxazol-3-amine |
Molecular Formula |
C10H16N2O |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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